(E)-2-cyano-3-(5-(3-(trifluoromethyl)phenyl)furan-2-yl)acrylic acid

• IUPAC Name: (E)-2-cyano-3-[5-[3-(trifluoromethyl)phenyl]furan-2-yl]prop-2-enoic acid
• InChI: InChI=1S/C15H8F3NO3/c16-15(17,18)11-3-1-2-9(6-11)13-5-4-12(22-13)7-10(8-19)14(20)21/h1-7H,(H,20,21)/b10-7+
• InChI Key: NHYUFYMBMLDYOH-JXMROGBWSA-N
• Canonical SMILES: C1=CC(=CC(=C1)C(F)(F)F)C2=CC=C(O2)C=C(C#N)C(=O)O
• Isomeric SMILES: C1=CC(=CC(=C1)C(F)(F)F)C2=CC=C(O2)/C=C(\C#N)/C(=O)O
• Molecular Formula: C15H8F3NO3
• Molecular Weight: 307.22 g/mol

Description

(E)-2-cyano-3-(5-(3-(trifluoromethyl)phenyl)furan-2-yl)acrylic acid, also known as TFA-AC, is a synthetic compound that has gained significant attention in the scientific community due to its potential applications in various fields of research.

Scientific Research Applications

Sustainable Synthesis and Chemical Building Units

The compound can be sustainably synthesized from carbohydrate-derived furfurals using various organocatalysts. Piperidinium acetate, for instance, yields good to excellent isolated yields of the acrylic acid under solvent-free conditions. . Researchers are exploring their potential in green chemistry and renewable materials.

Biorefinery and Biomass Conversion

As part of the furan platform chemicals (FPCs), this compound contributes to the transition from petroleum-based feedstocks to a sustainable bioeconomy. FPCs, including furfural and 5-hydroxy-methylfurfural, are directly available from biomass. .

Urease Inhibition

Furan chalcones, such as (E)-3-(furan-2-yl)-1-p-tolylprop-2-en-1-one, have demonstrated excellent urease inhibition efficacy. .